Cas no 371-14-2 ((4-Fluorophenyl)hydrazine)

• Product Name: (4-Fluorophenyl)hydrazine
• CAS No: 371-14-2
• MF: C₆H₇FN₂
• MW: 126.131584405899
• MDL: MFCD00041262
• CID: 320226
• PubChem ID: 69982
• Update Time: 2025-05-20

(4-Fluorophenyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• (4-Fluorophenyl)hydrazine
• 1-(4-FLUOROPHENYL)HYDRAZINE
• 4-FLUOROPHENYLHYDRAZINE
• Hydrazine,(4-fluorophenyl)-
• (4-fluorophenyl)diazane
• (4-Fluorophenyl)hydrazine HCl
• 4-F-phenylhydrazine
• p-fluorophenyl hydrazine
• ZXBMIRYQUFQQNX-UHFFFAOYSA
• N-(4-Fluorophenyl)hydrazine
• 4-Fluorophenylhydrazinium
• (4-Fluoro-phenyl)-hydrazine
• A823533
• 4-fluorophenyhydrazine
• DTXSID30190589
• 4-fluoro-phenylhydrazine
• CHEMBL3884307
• E83901
• FS-5246
• SY065853
• Hydrazine, (p-fluorophenyl)-
• EN300-33962
• PB42667
• SCHEMBL8250
• MFCD00041262
• InChI=1/C6H7FN2/c7-5-1-3-6(9-8)4-2-5/h1-4,9H,8H2
• ZXBMIRYQUFQQNX-UHFFFAOYSA-
• Hydrazine, (4-fluorophenyl)-
• FT-0756131
• H9HH4MGZ2V
• EINECS 206-732-9
• 371-14-2
• CS-0183141
• NCIOpen2_000933
• BB 0249770
• AKOS000271156
• BDBM50210145
• F2121-0394
• 4-fluorophenyl hydrazine
• 1-(4-Fluorophenyl)hydrazine #
• p-Fluorophenylhydrazine
• NS00041462
• (4-Fluorophenyl)hydrazine;1-(4-fluorophenyl)hydrazine
• STK711071
• DB-069494

• MDL： MFCD00041262
• Inchi： 1S/C6H7FN2/c7-5-1-3-6(9-8)4-2-5/h1-4,9H,8H2
• InChI Key： ZXBMIRYQUFQQNX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NN

Computed Properties

• Exact Mass: 126.05900
• Monoisotopic Mass: 126.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 79.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38A^2

Experimental Properties

• Density: 1.257
• Boiling Point: 227 ºC
• Flash Point: 91 ºC
• Refractive Index: 1.609
• PSA: 38.05000
• LogP: 1.88460

Additional information on (4-Fluorophenyl)hydrazine

Introduction to (4-Fluorophenyl)hydrazine (CAS No. 371-14-2)

(4-Fluorophenyl)hydrazine (CAS No. 371-14-2) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique chemical structure, which consists of a hydrazine group attached to a 4-fluorophenyl ring. The presence of the fluorine atom imparts distinct properties to the molecule, making it an essential building block in the development of novel drugs and materials.

The chemical formula of (4-Fluorophenyl)hydrazine is C₆H₆F₂N₂, and its molecular weight is approximately 138.12 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 155°C. It is soluble in water and many organic solvents, which facilitates its use in various chemical reactions and processes.

In the pharmaceutical industry, (4-Fluorophenyl)hydrazine has gained attention due to its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its role in the development of antiviral agents, anticancer drugs, and other therapeutic molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of (4-Fluorophenyl)hydrazine derivatives in the design of potent inhibitors for specific enzymes involved in cancer progression.

The unique electronic properties of the fluorine atom in (4-Fluorophenyl)hydrazine make it an attractive candidate for modifying the biological activity of drug molecules. Fluorination can enhance the lipophilicity, metabolic stability, and binding affinity of drugs, thereby improving their pharmacological profiles. This has led to increased interest in using (4-Fluorophenyl)hydrazine as a starting material for the synthesis of novel pharmaceuticals with improved therapeutic effects.

Beyond pharmaceutical applications, (4-Fluorophenyl)hydrazine has found utility in materials science. Its ability to form stable complexes with metal ions has been exploited in the development of advanced materials with unique properties. For example, researchers have used (4-Fluorophenyl)hydrazine to synthesize metal-organic frameworks (MOFs) with high surface areas and tunable pore sizes. These MOFs have potential applications in gas storage, catalysis, and drug delivery systems.

The synthesis of (4-Fluorophenyl)hydrazine typically involves the reduction of 4-fluoroacetophenone or 4-fluoronitrobenzene using hydrazine hydrate or other reducing agents. The choice of reducing agent and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing (4-Fluorophenyl)hydrazine, such as using catalytic hydrogenation or microwave-assisted reactions.

In terms of safety and handling, it is important to note that (4-Fluorophenyl)hydrazine should be handled with care due to its reactivity and potential health hazards. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn when handling this compound. Additionally, it is advisable to work under a fume hood to minimize exposure to vapors.

The future prospects for (4-Fluorophenyl)hydrazine are promising, driven by ongoing research into its applications in drug discovery and materials science. As new synthetic methods are developed and optimized, it is likely that this compound will continue to play a crucial role in advancing various scientific fields.